Cas no 1267970-00-2 (Ethyl5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate)

• Product Name: Ethyl5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate
• CAS No: 1267970-00-2
• MF: C₁₃H₁₄ClN₃O₃
• MW: 295.721561908722
• CID: 5158511
• Update Time: 2025-05-19

Ethyl5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate
• Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate
• 5-Amino-1-(3-chloro-4-methoxy-phenyl)-1H-pyrazole-4-carboxylic acid ethyl ester
• 1H-Pyrazole-4-carboxylic acid, 5-amino-1-(3-chloro-4-methoxyphenyl)-, ethyl ester

• Inchi： 1S/C13H14ClN3O3/c1-3-20-13(18)9-7-16-17(12(9)15)8-4-5-11(19-2)10(14)6-8/h4-7H,3,15H2,1-2H3
• InChI Key： AYNRBMRXPKUICY-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)N1C(=C(C(=O)OCC)C=N1)N)OC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 345
• XLogP3: 2.9
• Topological Polar Surface Area: 79.4

Additional information on Ethyl5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate

Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate (CAS No. 1267970-00-2): A Comprehensive Overview

Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate (CAS No. 1267970-00-2) is a significant compound in the realm of pharmaceutical chemistry, exhibiting a unique molecular structure that has garnered considerable attention from researchers worldwide. This compound, characterized by its pyrazole core and functionalized aromatic rings, holds promise in various therapeutic applications, particularly in the development of novel bioactive molecules.

The molecular structure of Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate consists of a pyrazole ring substituted with an amino group at the 5-position and a carboxylate ester at the 4-position. The aromatic ring attached to the pyrazole core is further modified with a chloro group at the 3-position and a methoxy group at the 4-position. This specific arrangement of functional groups imparts unique chemical properties that make it an attractive candidate for further investigation.

In recent years, there has been a growing interest in pyrazole derivatives due to their diverse biological activities. Pyrazoles are heterocyclic compounds that have been extensively studied for their potential in drug discovery. The presence of both amino and carboxylate functionalities in Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate allows for multiple points of interaction with biological targets, making it a versatile scaffold for designing new pharmaceutical agents.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The carboxylate ester group can be readily transformed into other functional groups through various chemical reactions, such as hydrolysis or transesterification, enabling the creation of novel derivatives with tailored properties. This flexibility makes Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate a valuable building block in synthetic chemistry.

Recent studies have highlighted the biological activity of pyrazole derivatives, particularly those with amino and carboxylate functionalities. For instance, some pyrazole-based compounds have shown promising results in inhibiting enzymes involved in inflammatory pathways. The structural features of Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate, including its aromatic substituents and heterocyclic core, suggest that it may exhibit similar anti-inflammatory properties.

Moreover, the chloro and methoxy groups on the aromatic ring can influence the electronic properties of the molecule, affecting its binding affinity to biological targets. These modifications can be fine-tuned to optimize interactions with specific proteins or enzymes, enhancing the compound's efficacy as a potential drug candidate. The ability to modify these groups provides a rich ground for structural optimization and lead discovery.

The synthesis of Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired molecular framework efficiently. The development of efficient synthetic routes is crucial for scaling up production and making this compound more accessible for further research.

In conclusion, Ethyl 5-amino-1-(3-chloro-4-methoxyphenyl)-1H-pyrazole-4-carboxylate (CAS No. 1267970-00-2) represents a promising compound in pharmaceutical chemistry with its unique structural features and potential biological activities. Its versatility as an intermediate and its ability to be modified for targeted applications make it an invaluable asset in drug discovery efforts. Continued research into this compound and its derivatives will likely yield significant advancements in therapeutic development.